Cas no 2248375-28-0 (Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate)

• Product Name: Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate
• CAS No: 2248375-28-0
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 6529715
• PubChem ID: 137939743
• Update Time: 2025-05-27

Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248375-28-0
• Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate
• EN300-6511246

• Inchi： 1S/C11H15ClN2O2/c1-11(2,3)16-10(15)9-8(12)5-4-7(6-13)14-9/h4-5H,6,13H2,1-3H3
• InChI Key： JJQVELMEUOUGDU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN)N=C1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate

Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate (CAS No. 2248375-28-0): A Comprehensive Overview

Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate (CAS No. 2248375-28-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate.

Chemical Structure and Properties

Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate is a derivative of pyridine, a six-membered heterocyclic aromatic compound. The presence of a tert-butyl group, an aminomethyl group, and a chlorine atom in its structure imparts unique chemical properties that make it an attractive candidate for various applications. The tert-butyl group provides steric protection and enhances the stability of the compound, while the aminomethyl group offers opportunities for further functionalization and conjugation with other molecules. The chlorine atom introduces additional reactivity and selectivity, making the compound suitable for targeted drug design.

Synthesis Methods

The synthesis of Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 6-bromopyridine-2-carboxylic acid with tert-butyl alcohol to form the tert-butyl ester, followed by amination to introduce the aminomethyl group. The chlorine atom can be introduced via a halogenation reaction using appropriate reagents such as N-chlorosuccinimide (NCS). Another approach involves the use of palladium-catalyzed cross-coupling reactions to construct the pyridine core, followed by functional group manipulations to achieve the desired structure.

Applications in Medicinal Chemistry

Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate has shown promise in various medicinal chemistry applications due to its structural versatility and potential biological activity. Recent studies have explored its use as a lead compound for developing novel therapeutic agents. For instance, researchers have investigated its ability to modulate specific enzymes and receptors involved in disease pathways. One notable application is in the development of inhibitors for kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes makes it a valuable tool for designing more effective and targeted drugs.

Pharmacological Studies

In vitro studies have demonstrated that Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate exhibits potent inhibitory activity against several kinases, including those implicated in cancer progression. These findings have been corroborated by in vivo studies using animal models, which have shown promising results in terms of efficacy and safety. The compound's favorable pharmacokinetic properties, such as good solubility and stability, further enhance its potential as a therapeutic agent.

Clinical Trials and Future Prospects

While Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate is still in the early stages of development, preliminary clinical trials are underway to evaluate its safety and efficacy in human subjects. These trials aim to provide critical data on dosing regimens, side effects, and overall therapeutic benefit. If successful, this compound could pave the way for new treatment options for various diseases, particularly those involving aberrant kinase activity.

Conclusion

In conclusion, Tert-butyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate (CAS No. 2248375-28-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential and contribute to advancements in drug discovery and development.